Cas no 2287330-99-6 (Carbamic acid, N-[(8-amino-5,5-dioxido-5-thiaspiro[3.5]non-2-yl)methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(8-amino-5,5-dioxido-5-thiaspiro[3.5]non-2-yl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 2287330-99-6
• MF: C₁₄H₂₆N₂O₄S
• MW: 318.432242870331
• CID: 5411640
• Update Time: 2025-08-05

Carbamic acid, N-[(8-amino-5,5-dioxido-5-thiaspiro[3.5]non-2-yl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(8-amino-5,5-dioxido-5-thiaspiro[3.5]non-2-yl)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H26N2O4S/c1-13(2,3)20-12(17)16-9-10-6-14(7-10)8-11(15)4-5-21(14,18)19/h10-11H,4-9,15H2,1-3H3,(H,16,17)
• InChI Key： BPVGKSNFZMVIPX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CC2(CC(N)CCS2(=O)=O)C1

Additional information on Carbamic acid, N-[(8-amino-5,5-dioxido-5-thiaspiro[3.5]non-2-yl)methyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(8-Amino-5,5-Dioxido-5-Thiaspiro[3.5]Non-2-Yl)Methyl]-, 1,1-Dimethylethyl Ester

Carbamic acid derivatives have long been of interest in organic chemistry due to their versatile applications in synthesizing bioactive compounds and agrochemicals. Among these, the compound with CAS No 2287330-99-6, specifically named Carbamic acid, N-[(8-amino-5,5-dioxido-5-thiaspiro[3.5]non-2-yl)methyl]-, 1,1-dimethylethyl ester, has garnered significant attention in recent years for its unique structural features and potential biological activities.

The molecular structure of this compound is characterized by a thiaspiro ring system, which is a fused bicyclic structure containing sulfur. This feature not only imparts stability to the molecule but also enhances its reactivity in certain chemical transformations. The presence of the carbamate group further diversifies its functional properties, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the synthesis and characterization of this compound using advanced spectroscopic techniques such as NMR and IR. These investigations have provided deeper insights into its electronic structure and intermolecular interactions. For instance, researchers have reported that the thiaspiro ring exhibits unique electronic properties due to the sulfur atom's influence on the π-system of the molecule.

In terms of applications, this compound has shown promise in the development of novel agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been validated through preliminary bioassays. Furthermore, its carbamate group has been implicated in enzyme inhibition studies, suggesting potential therapeutic applications in the future.

From a synthetic perspective, the compound can be synthesized via a multi-step process involving nucleophilic substitutions and cyclizations. The optimization of reaction conditions has been a focal point for chemists aiming to improve yield and purity. Recent advancements in catalytic systems have significantly enhanced the efficiency of these reactions.

The environmental impact of this compound has also been a subject of scrutiny. Studies indicate that it degrades under specific environmental conditions, reducing its persistence in ecosystems. This information is crucial for assessing its safety profile and guiding regulatory decisions.

In conclusion, Carbamic acid, N-[(8-amino-5,5-dioxido-5-thiaspiro[3.5]non-2-yl)methyl]-, 1,1-dimethylethyl ester represents a significant advancement in organic chemistry with diverse applications across multiple fields. Ongoing research continues to uncover new facets of its chemistry and biology, underscoring its importance as a key intermediate in modern chemical synthesis.